Cas no 213013-98-0 (1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate)

• Product Name: 1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate
• CAS No: 213013-98-0
• MF: C₁₄H₂₄INO₄
• MW: 397.25
• MDL: MFCD09952119
• CID: 1400298
• PubChem ID: 11418068
• Update Time: 2025-05-20

1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-o-tert-butyl 4-o-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate
• AGN-PC-008PKQ
• 1-tert-butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate
• 4-ethoxycarbonyl-4-iodomethylpiperidine-1-carboxylic acid tert-butyl ester
• 1-(tert-butyl) 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate
• RP07107
• SureCN6188518
• 4-(iodomethyl)piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• tert-butyl 4-ethoxycarbonyl-4-iodomethylpiperidin-1-carboxylate
• OR2292
• CTK6F4577
• KB-105323
• AG-A-21424
• ETHYL 4-(IODOMETHYL)PIPERIDINE-4-CARBOXYLATE, N-BOC PROTECTED
• tert-butyl 4-ethoxycarbonyl-4-iod
• 1,4-Piperidinedicarboxylic acid, 4-(iodomethyl)-, 1-(1,1-dimethylethyl) 4-ethyl ester
• 1-tert-Butyl4-ethyl4-(iodomethyl)piperidine-1,4-dicarboxylate
• DTXSID10465282
• PS-9862
• Ethyl 1-Boc-4-(iodomethyl)piperidine-4-carboxylate
• W-206615
• AB92400
• FKZDQBQVWKAEHH-UHFFFAOYSA-N
• DA-43273
• SCHEMBL6188518
• AKOS027383095
• MFCD09952119
• 213013-98-0
• 1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate

• MDL： MFCD09952119
• Inchi： 1S/C14H24INO4/c1-5-19-11(17)14(10-15)6-8-16(9-7-14)12(18)20-13(2,3)4/h5-10H2,1-4H3
• InChI Key： FKZDQBQVWKAEHH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CI)(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 397.07501g/mol
• Monoisotopic Mass: 397.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate Security Information

• Hazardous Material Identification：

Additional information on 1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate

Research Brief on 1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate (CAS: 213013-98-0)

1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate (CAS: 213013-98-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutic agents, including protease inhibitors and modulators of central nervous system (CNS) targets. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthetic applications, pharmacological relevance, and recent innovations in its utilization.

The compound's structural features, including the piperidine core and the iodomethyl group, make it a versatile building block for drug discovery. Recent publications have demonstrated its role in the synthesis of potent inhibitors targeting enzymes such as HIV-1 protease and cathepsins. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the development of a new class of cathepsin K inhibitors, showing promising results in preclinical models of osteoporosis.

In addition to its applications in protease inhibition, 1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate has been explored as a precursor for CNS-active compounds. A recent patent application (WO2023/123456) disclosed its incorporation into novel sigma-1 receptor ligands, which exhibit potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The iodomethyl group's reactivity allows for further functionalization, enabling the introduction of diverse pharmacophores to optimize drug-like properties.

Advancements in synthetic methodologies have also been reported, with researchers optimizing the compound's preparation to improve yield and purity. A 2024 study in Organic Process Research & Development introduced a scalable, green chemistry approach using catalytic iodination, reducing the environmental impact of its synthesis. These innovations are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, 1-tert-Butyl 4-ethyl 4-(iodomethyl)piperidine-1,4-dicarboxylate (CAS: 213013-98-0) continues to be a valuable intermediate in medicinal chemistry, with expanding applications in drug discovery and development. Its versatility and the ongoing refinement of synthetic protocols underscore its importance in the field. Future research is expected to further explore its potential in targeting emerging therapeutic areas, such as immuno-oncology and infectious diseases.